Cas no 2228407-67-6 (7-chloro-8-(1-ethynylcyclopropyl)quinoline)

• Product Name: 7-chloro-8-(1-ethynylcyclopropyl)quinoline
• CAS No: 2228407-67-6
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• CID: 6529391
• PubChem ID: 165754617
• Update Time: 2025-05-24

7-chloro-8-(1-ethynylcyclopropyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(1-ethynylcyclopropyl)quinoline
• 2228407-67-6
• EN300-1994705

• Inchi： 1S/C14H10ClN/c1-2-14(7-8-14)12-11(15)6-5-10-4-3-9-16-13(10)12/h1,3-6,9H,7-8H2
• InChI Key： XHPQRUMFVVMNBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1(C#C)CC1

Computed Properties

• Exact Mass: 227.0501770g/mol
• Monoisotopic Mass: 227.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-chloro-8-(1-ethynylcyclopropyl)quinoline

7-Chloro-8-(1-Ethynylcyclopropyl)Quinoline: A Comprehensive Overview

The compound 7-chloro-8-(1-ethynylcyclopropyl)quinoline, with the CAS number 2228407-67-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, which is renowned for its diverse biological activities and applications in drug discovery. The presence of a chloro group at position 7 and an ethynylcyclopropyl substituent at position 8 introduces unique electronic and steric properties, making it a valuable compound for exploring novel therapeutic agents.

Recent studies have highlighted the potential of 7-chloro-8-(1-ethynylcyclopropyl)quinoline as a lead compound in the development of anti-cancer agents. Researchers have demonstrated that this molecule exhibits potent anti-proliferative activity against various cancer cell lines, particularly in breast and ovarian cancer models. The ethynylcyclopropyl group plays a crucial role in enhancing the compound's bioavailability and targeting specificity, which are critical factors in drug design.

In addition to its anti-cancer properties, cas no 2228407-67-6 has shown promising results in modulating enzyme activities associated with neurodegenerative diseases. For instance, preclinical studies suggest that this compound can inhibit key enzymes involved in Alzheimer's disease progression, such as acetylcholinesterase and beta-secretase. These findings underscore its potential as a multi-target-directed ligand, capable of addressing complex disease mechanisms.

The synthesis of 7-chloro-8-(1-ethynylcyclopropyl)quinoline involves a series of intricate organic reactions, including Friedel-Crafts alkylation and cyclopropanation. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound. Moreover, advancements in green chemistry have led to the development of environmentally friendly synthesis routes, reducing the ecological footprint associated with its production.

From an analytical standpoint, the characterization of cas no 2228407-67-6 has been achieved through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring its reliability for both research and commercial applications.

In conclusion, 7-chloro-8-(1-ethynylcyclopropyl)quinoline, with its unique structural features and versatile biological activities, represents a significant advancement in medicinal chemistry. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions across various disease areas.